Cas no 212074-67-4 (2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide)

• Product Name: 2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
• CAS No: 212074-67-4
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5700951
• PubChem ID: 670924
• Update Time: 2023-10-14

2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ISOPROPYLPHENYL)-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE
• 2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
• Acetamide, N-[4-(1-methylethyl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)thio]-
• JS-1578
• Enamine_001784
• 212074-67-4
• AKOS001016412
• Oprea1_574012
• 2-(1-methylimidazol-2-yl)sulfanyl-N-(4-propan-2-ylphenyl)acetamide
• SCHEMBL7937001
• CCG-56361
• SR-01000645324-1
• Z18499825
• HMS1399B02
• 2-[(1-Methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide

• Inchi： 1S/C15H19N3OS/c1-11(2)12-4-6-13(7-5-12)17-14(19)10-20-15-16-8-9-18(15)3/h4-9,11H,10H2,1-3H3,(H,17,19)
• InChI Key： BVMRQAOWADTZHQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CSC1N(C)C=CN=1

Computed Properties

• Exact Mass: 289.12488341g/mol
• Monoisotopic Mass: 289.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.2Ų